Cas no 2227908-87-2 ((1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol
• CAS No: 2227908-87-2
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5838002
• PubChem ID: 165734704
• Update Time: 2025-06-08

(1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol
• 2227908-87-2
• EN300-1953027

• Inchi： 1S/C11H10F3NO/c1-15-8-5-3-2-4-7(8)6-9(15)10(16)11(12,13)14/h2-6,10,16H,1H3/t10-/m0/s1
• InChI Key： IKKQVJUHRKLAMM-JTQLQIEISA-N
• SMILES： FC([C@H](C1=CC2C=CC=CC=2N1C)O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol

Compound CAS No 2227908-87-2: (1S)-2,2,2-Trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol

The compound (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol (CAS No. 2227908-87-2) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with an indole moiety. The indole ring, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, and its presence in this molecule suggests potential biological activity. The trifluoroethyl group, on the other hand, introduces fluorine atoms, which are known to enhance stability and bioavailability in pharmaceutical compounds.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. The trifluoroethyl group in this molecule is particularly interesting due to its ability to modulate pharmacokinetic properties such as solubility and permeability. Researchers have found that fluorinated substituents can significantly improve the bioavailability of drugs by enhancing their absorption across biological membranes. This makes (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol a promising candidate for further exploration in the development of novel therapeutic agents.

The indole moiety in this compound is also a key structural feature that contributes to its potential biological activity. Indole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and anticancer activities. The methyl substitution on the indole ring further enhances the molecule's stability and may influence its interaction with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of such molecules to specific protein targets, providing valuable insights into their potential therapeutic applications.

In terms of synthesis, (1S)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The stereochemistry at the chiral center (denoted by the (S) configuration) is critical for determining the molecule's biological activity. Enantioselective synthesis techniques have been developed to ensure high enantiomeric excess in the preparation of this compound. These methods are essential for producing pure enantiomers, which are often required for preclinical studies and subsequent drug development.

The physical and chemical properties of this compound have been extensively studied. Its molecular weight is approximately 306 g/mol, and it has a melting point of around 95°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent research has focused on the application of (1S)-trifluoroindole ethanol derivatives as inhibitors of specific enzymes involved in metabolic pathways. For example, studies have shown that this compound can inhibit certain kinases associated with cancer cell proliferation. Additionally, its ability to act as a ligand for G-protein coupled receptors (GPCRs) has been explored in the context of central nervous system disorders such as anxiety and depression.

The stereochemistry of this compound plays a crucial role in its biological activity. The (S)-configuration at the chiral center ensures proper alignment with the active site of target proteins, enhancing binding affinity and selectivity. This highlights the importance of stereochemical control in drug design and underscores the need for advanced synthetic methodologies to produce enantiomerically pure compounds.

In conclusion, (1S)-trifluoroindole ethanol (CAS No. 2227908-87-) is a versatile molecule with significant potential in pharmaceutical research and development. Its unique combination of fluorinated substituents and an indole ring makes it an attractive candidate for exploring novel therapeutic interventions. As research continues to uncover its full range of biological activities and applications, this compound is likely to play an increasingly important role in the advancement of medical science.